2-methoxy-3-methyl-N-(2-{[(6-methyl-2-pyridinyl)amino]carbonyl}phenyl)benzamide

• IUPAC Name: 2-methoxy-3-methyl-N-[2-[(6-methylpyridin-2-yl)carbamoyl]phenyl]benzamide
• InChI: InChI=1S/C22H21N3O3/c1-14-8-6-11-17(20(14)28-3)22(27)24-18-12-5-4-10-16(18)21(26)25-19-13-7-9-15(2)23-19/h4-13H,1-3H3,(H,24,27)(H,23,25,26)
• InChI Key: YXAYFNFWDDJIHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=CC(=N3)C)OC
• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol

Description

2-methoxy-3-methyl-N-(2-{[(6-methyl-2-pyridinyl)amino]carbonyl}phenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a small molecule inhibitor that targets specific enzymes and receptors in the body, leading to various biochemical and physiological effects.

Scientific Research Applications

2-methoxy-3-methyl-N-(2-{[(6-methyl-2-pyridinyl)amino]carbonyl}phenyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit specific enzymes and receptors that are involved in various disease pathways. Some of the diseases that have been studied include cancer, inflammation, and neurodegenerative disorders. The compound has been tested in vitro and in vivo, and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 2-methoxy-3-methyl-N-(2-{[(6-methyl-2-pyridinyl)amino]carbonyl}phenyl)benzamide involves inhibition of specific enzymes and receptors. The compound binds to the active site of the enzyme or receptor, blocking its activity. This leads to downstream effects on various signaling pathways and cellular processes. The specific targets of the compound vary depending on the disease being studied.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the disease being studied. In cancer, the compound has been shown to inhibit tumor growth and induce apoptosis in cancer cells. In inflammation, the compound has been shown to reduce inflammation and oxidative stress. In neurodegenerative disorders, the compound has been shown to protect neurons from damage and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methoxy-3-methyl-N-(2-{[(6-methyl-2-pyridinyl)amino]carbonyl}phenyl)benzamide in lab experiments is its specificity for certain enzymes and receptors. This allows researchers to study specific pathways and cellular processes in greater detail. However, one of the limitations is the potential for off-target effects, which can complicate data interpretation.

Future Directions

For research include further investigation of its therapeutic applications, optimization of the synthesis method, and development of analogs and derivatives.